molecular formula C19H23N5O2 B7184796 N-[2-(5-ethyltetrazol-1-yl)phenyl]-9-oxobicyclo[3.3.1]nonane-3-carboxamide

N-[2-(5-ethyltetrazol-1-yl)phenyl]-9-oxobicyclo[3.3.1]nonane-3-carboxamide

Cat. No.: B7184796
M. Wt: 353.4 g/mol
InChI Key: BOVXROFOPPQAGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-[2-(5-ethyltetrazol-1-yl)phenyl]-9-oxobicyclo[3.3.1]nonane-3-carboxamide is a complex organic compound known for its unique structural features and potential applications in various scientific fields. This compound is characterized by the presence of a tetrazole ring, a bicyclo[3.3.1]nonane core, and a carboxamide group, which contribute to its distinct chemical properties and reactivity.

Properties

IUPAC Name

N-[2-(5-ethyltetrazol-1-yl)phenyl]-9-oxobicyclo[3.3.1]nonane-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H23N5O2/c1-2-17-21-22-23-24(17)16-9-4-3-8-15(16)20-19(26)14-10-12-6-5-7-13(11-14)18(12)25/h3-4,8-9,12-14H,2,5-7,10-11H2,1H3,(H,20,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

BOVXROFOPPQAGO-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=NN=NN1C2=CC=CC=C2NC(=O)C3CC4CCCC(C3)C4=O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H23N5O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

353.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[2-(5-ethyltetrazol-1-yl)phenyl]-9-oxobicyclo[3.3.1]nonane-3-carboxamide typically involves multiple steps, starting with the preparation of the tetrazole ring and the bicyclo[3.3.1]nonane core. The tetrazole ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions. The bicyclo[3.3.1]nonane core is often prepared via Diels-Alder reactions or other cycloaddition reactions.

Industrial Production Methods: In an industrial setting, the production of this compound may involve optimized reaction conditions to ensure high yield and purity This includes the use of catalysts, controlled temperatures, and specific solvents to facilitate the reactions The final step typically involves the coupling of the tetrazole ring with the bicyclo[33

Types of Reactions:

    Oxidation: The compound can undergo oxidation reactions, particularly at the tetrazole ring, leading to the formation of various oxidized derivatives.

    Reduction: Reduction reactions can target the carbonyl group in the bicyclo[3.3.1]nonane core, potentially converting it to an alcohol.

Common Reagents and Conditions:

    Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

    Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.

    Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are employed under controlled conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield tetrazole N-oxides, while reduction can produce alcohol derivatives.

Scientific Research Applications

N-[2-(5-ethyltetrazol-1-yl)phenyl]-9-oxobicyclo[3.3.1]nonane-3-carboxamide has a wide range of applications in scientific research:

    Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

    Biology: The compound’s unique structure makes it a candidate for studying enzyme interactions and binding affinities.

    Industry: It can be used in the development of new materials with specific chemical properties, such as polymers or coatings.

Mechanism of Action

The mechanism by which N-[2-(5-ethyltetrazol-1-yl)phenyl]-9-oxobicyclo[3.3.1]nonane-3-carboxamide exerts its effects involves interactions with molecular targets such as enzymes or receptors. The tetrazole ring can mimic certain biological molecules, allowing the compound to bind to specific sites and modulate their activity. The bicyclo[3.3.1]nonane core provides structural stability, while the carboxamide group can participate in hydrogen bonding and other interactions.

Comparison with Similar Compounds

  • N-[2-(5-methyltetrazol-1-yl)phenyl]-9-oxobicyclo[3.3.1]nonane-3-carboxamide
  • N-[2-(5-propyltetrazol-1-yl)phenyl]-9-oxobicyclo[3.3.1]nonane-3-carboxamide

Uniqueness: N-[2-(5-ethyltetrazol-1-yl)phenyl]-9-oxobicyclo[3.3.1]nonane-3-carboxamide stands out due to the ethyl group on the tetrazole ring, which can influence its reactivity and binding properties. This slight variation can lead to differences in biological activity and chemical behavior compared to its analogs.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.